Cas no 491868-12-3 (4-Hydroxybenzyl Methanethiosulfonate)

4-Hydroxybenzyl Methanethiosulfonate is a reactive thiol-modifying reagent commonly used in protein biochemistry and bioconjugation. Its key advantage lies in its ability to selectively modify cysteine residues via disulfide bond formation, enabling site-specific labeling or crosslinking of proteins. The hydroxyphenyl group enhances solubility in aqueous buffers, facilitating reactions under physiological conditions. This compound is particularly useful for introducing stable thioether linkages or reversible modifications, making it valuable for structural studies, enzyme inhibition, and probe development. Its controlled reactivity minimizes nonspecific interactions, ensuring high specificity in protein engineering applications. The product is typically handled under inert conditions to preserve reactivity.

4-Hydroxybenzyl Methanethiosulfonate structure

491868-12-3 structure

Product Name:4-Hydroxybenzyl Methanethiosulfonate

CAS No:491868-12-3

MF:C₈H₁₀O₃S₂

MW:218.293200016022

CID:825962

PubChem ID:3367705

Update Time:2025-06-06

4-Hydroxybenzyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxybenzyl Methanethiosulfonate
- 4-HB-MTS
- 4-(methylsulfonylsulfanylmethyl)phenol
- 4-[(METHANESULFONYLSULFANYL)METHYL]PHENOL
- S-(4-Hydroxybenzyl) methanesulfonothioate
- DTXSID60391865
- AKOS030239735
- 491868-12-3
- Inchi： 1S/C8H10O3S2/c1-13(10,11)12-6-7-2-4-8(9)5-3-7/h2-5,9H,6H2,1H3
- InChI Key： YPHDQZFGAJAIEG-UHFFFAOYSA-N
- SMILES： S(C)(=O)(=O)SCC1C=CC(=CC=1)O

Computed Properties

Exact Mass: 218.00700
Monoisotopic Mass: 218.00713652g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 88Å²

Experimental Properties

Melting Point: 60-62°C
Stability/Shelf Life: Solid is Stable when Frozen; Decomposes Rapidly in Solution.
PSA: 88.05000
LogP: 2.66580

4-Hydroxybenzyl Methanethiosulfonate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Hydroxybenzyl Methanethiosulfonate Pricemore >>

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